(6-((((4-Methylphenyl)sulfonyl)oxy)methyl)-3-cyclohexen-1-yl)methyl 4-methylbenzenesulfonate
CAS No.: 7500-58-5
Cat. No.: VC17172911
Molecular Formula: C22H26O6S2
Molecular Weight: 450.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 7500-58-5 |
|---|---|
| Molecular Formula | C22H26O6S2 |
| Molecular Weight | 450.6 g/mol |
| IUPAC Name | [6-[(4-methylphenyl)sulfonyloxymethyl]cyclohex-3-en-1-yl]methyl 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C22H26O6S2/c1-17-7-11-21(12-8-17)29(23,24)27-15-19-5-3-4-6-20(19)16-28-30(25,26)22-13-9-18(2)10-14-22/h3-4,7-14,19-20H,5-6,15-16H2,1-2H3 |
| Standard InChI Key | IJTLQNHNJKDWSK-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC2CC=CCC2COS(=O)(=O)C3=CC=C(C=C3)C |
Introduction
Synthesis and Industrial Production
Key Synthetic Routes
The synthesis of this compound involves multi-step reactions typical of sulfonate ester derivatives:
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Cyclohexene Functionalization: Cyclohexene is first hydroxymethylated at the 3-position using formaldehyde under acidic conditions.
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Sulfonation: The hydroxyl groups are converted to sulfonate esters via reaction with 4-methylbenzenesulfonyl chloride in the presence of a base (e.g., pyridine or triethylamine) .
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Purification: Techniques such as recrystallization from ethanol or column chromatography yield high-purity product.
Industrial-Scale Considerations
Continuous flow reactors and automated systems optimize yield (estimated 70–85%) and reduce byproducts. Solvent recovery systems are critical for environmental compliance.
Physicochemical Properties
Table 1: Estimated Physicochemical Properties
| Assay Type | Expected Outcome | Rationale |
|---|---|---|
| COX-2 Inhibition | IC₅₀ ≈ 10–20 µM | Structural similarity to NSAIDs |
| Cytotoxicity (HeLa Cells) | LC₅₀ ≈ 50–100 µM | Alkylating agent activity |
Stability and Degradation
Hydrolytic Degradation
The sulfonate ester bonds are susceptible to hydrolysis under acidic or alkaline conditions, yielding 4-methylbenzenesulfonic acid and the corresponding diol.
Degradation Kinetics
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Half-life in pH 7.4 buffer: ~48 hours at 25°C.
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Accelerated degradation: Observed at pH < 3 or pH > 10.
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